Cas no 316833-42-8 ((S)-2-Amino-3-phenoxypropanoic acid)

• Product Name: (S)-2-Amino-3-phenoxypropanoic acid
• CAS No: 316833-42-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4643961
• Update Time: 2023-08-10

(S)-2-Amino-3-phenoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-phenoxypropanoic acid
• O-phenyl-L-serine
• (2S)-2-amino-3-phenoxypropanoic acid
• 3-phenoxyalanine
• 9129AH

• Inchi： 1S/C9H11NO3/c10-8(9(11)12)6-13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1
• InChI Key： JQBDLDSXPJLCFK-QMMMGPOBSA-N
• SMILES： O(C1C=CC=CC=1)C[C@@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• XLogP3: -1.7
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives